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Compound of Interest

(2-Bromo-4,6-
Compound Name: _ ) )
dimethylphenoxy)acetic acid

cat. No.: B1330757

An In-depth Technical Guide on (2-Bromo-4,6-dimethylphenoxy)acetic acid
For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the physicochemical properties of (2-Bromo-
4,6-dimethylphenoxy)acetic acid, a compound of interest in various research and
development applications. The information is presented to be a valuable resource for
professionals in the fields of chemistry, pharmacology, and materials science.

Molecular Properties

The fundamental molecular characteristics of (2-Bromo-4,6-dimethylphenoxy)acetic acid are
summarized below. These values are critical for experimental design, analytical method
development, and computational modeling.

Property Value
Molecular Formula C10H11BrO3[1]
Molecular Weight 259.10 g/mol [1]
CAS Number 38206-98-3[1]
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Structural Information

The molecular structure of (2-Bromo-4,6-dimethylphenoxy)acetic acid is key to
understanding its chemical reactivity and biological interactions. The logical relationship of its
constituent atoms is depicted in the following diagram.
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Caption: Molecular structure of (2-Bromo-4,6-dimethylphenoxy)acetic acid.

Experimental Considerations

When working with (2-Bromo-4,6-dimethylphenoxy)acetic acid, it is crucial to adhere to
standard laboratory safety protocols. For accurate experimental results, the purity of the
compound should be verified, and it should be stored under appropriate conditions to prevent
degradation. For quantitative analysis, precise measurement of the compound’'s mass is
essential, and the molecular weight provided in this guide should be used for all stoichiometric

calculations.

This guide is intended for research use only and is not for diagnostic or therapeutic use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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